N1-(3-chloro-4-methylphenyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C20H21ClN4O2S/c1-12-6-7-15(10-16(12)21)23-20(27)19(26)22-11-17(18-5-4-8-28-18)25-14(3)9-13(2)24-25/h4-10,17H,11H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: QIUQZZSZRCADIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N3C(=CC(=N3)C)C)Cl
• Molecular Formula: C20H21ClN4O2S
• Molecular Weight: 416.9 g/mol

Description

N1-(3-chloro-4-methylphenyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H21ClN4O2S and its molecular weight is 416.92. The purity is usually 95%.
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Scientific Research Applications

Reaction Mechanisms and Synthesis

Research has explored the complex reaction mechanisms and synthetic pathways involving compounds similar to N1-(3-chloro-4-methylphenyl)-N2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide. For instance, the study by Ledenyova et al. (2018) detailed the unexpected reaction mechanism of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, involving ANRORC rearrangement and N-formylation, shedding light on the synthesis process of related compounds (Ledenyova et al., 2018).

Anti-Tumor and Anti-Cancer Properties

Several studies have investigated the anti-tumor and anticancer properties of compounds with structural similarities. Gomha et al. (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, demonstrating promising anti-tumor activities against hepatocellular carcinoma cell lines (Gomha, Edrees, & Altalbawy, 2016). Additionally, Metwally, Abdelrazek, and Eldaly (2016) synthesized new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, showing significant anticancer activity, highlighting the therapeutic potential of these compounds in cancer treatment (Metwally, Abdelrazek, & Eldaly, 2016).

Insecticidal and Antibacterial Activity

The insecticidal and antibacterial potential of related compounds has also been a focus of research. Qi et al. (2014) synthesized a series of anthranilic diamides analogs, including compounds with 1,3,4-oxadiazole rings, and evaluated their insecticidal activities against diamondback moth, revealing some compounds with good efficacy (Qi et al., 2014). Moreover, Azab, Youssef, and El-Bordany (2013) aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety, which showed high antibacterial activities, suggesting potential applications in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013).